Cas no 865815-07-2 ((R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride)

• Product Name: (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride
• CAS No: 865815-07-2
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• MDL: MFCD12757289
• CID: 1030900
• PubChem ID: 53484852
• Update Time: 2025-10-08

(R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2-(Trifluoromethyl)phenyl)ethanamine hydrochloride
• (1R)-1-[2-(trifluoromethyl)phenyl]ethanamine,hydrochloride
• (R)-1-(2-(Trifluoromethyl)phenyl)ethamine hydrochloride
• (R)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCL
• (R)-1-[2-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HCl
• AKOS016844923
• A863127
• (1R)-1-[2-(trifluoromethyl)phenyl]ethanamine;hydrochloride
• CS-0158194
• (1R)-1-[2-(Trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
• Y10170
• EN300-7421489
• MFCD12757289
• (r)-1-[2-(trifluoromethyl)phenyl]ethylamine hydrochloride
• (R)-1-(2-(Trifluoromethyl)phenyl)ethanaminehydrochloride
• 865815-07-2
• (r)-1-(2-(trifluoromethyl)phenyl)ethylamine hcl
• BS-17686
• DTXSID90704267
• (R)-1-(2-(Trifluoromethyl)phenyl)ethanamine HCl
• (1R)-1-[2-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• Benzenemethanamine, α-methyl-2-(trifluoromethyl)-, hydrochloride, (αR)- (9CI)
• [(R)-1-[2-(Trifluoromethyl)phenyl]ethyl]amine hydrochloride
• DS-019417
• (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride

• MDL： MFCD12757289
• Inchi： 1S/C9H10F3N.ClH/c1-6(13)7-4-2-3-5-8(7)9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m1./s1
• InChI Key： RSQQUJNUAPWZKX-FYZOBXCZSA-N
• SMILES： C(C1C=CC=CC=1[C@H](N)C)(F)(F)F.Cl

Computed Properties

• Exact Mass: 225.053
• Monoisotopic Mass: 225.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

(R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride

(R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride (CAS No. 865815-07-2): A Comprehensive Overview

(R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride (CAS No. 865815-07-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, commonly referred to as (R)-TFPEA HCl, is a hydrochloride salt of an amine with a trifluoromethyl-substituted phenyl group attached to an ethylamine moiety. The presence of the trifluoromethyl group imparts distinct electronic and steric characteristics, making it a valuable building block in the synthesis of various biologically active molecules.

The (R)-configuration of this compound is particularly important as it can influence the pharmacological activity and selectivity of the final drug product. Chiral compounds like (R)-TFPEA HCl are essential in the development of enantiomerically pure drugs, which can exhibit superior efficacy and reduced side effects compared to their racemic counterparts. This has been demonstrated in several recent studies, where the use of chiral intermediates has led to the discovery of novel therapeutic agents with improved pharmacokinetic and pharmacodynamic profiles.

In terms of its chemical structure, (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride is characterized by a central carbon atom with four distinct substituents: a trifluoromethyl-substituted phenyl group, an ethylamine moiety, a hydrogen atom, and a chlorine atom from the hydrochloride salt. The trifluoromethyl group (CF₃) is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property makes (R)-TFPEA HCl an attractive candidate for use in various synthetic transformations, particularly those involving electrophilic substitution reactions.

The synthesis of (R)-TFPEA HCl typically involves several steps, including the preparation of the chiral amine precursor and subsequent conversion to the hydrochloride salt. One common approach involves the asymmetric reduction of a prochiral ketone using a chiral catalyst or ligand. This method has been optimized in recent studies to achieve high enantiomeric excess (ee) values, ensuring that the final product is highly enantiomerically pure. The resulting amine can then be treated with hydrochloric acid to form the desired hydrochloride salt.

The biological activity of (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride has been extensively studied in various contexts. In particular, its interaction with specific receptors and enzymes has been investigated to understand its potential therapeutic applications. For example, recent research has shown that compounds derived from (R)-TFPEA HCl exhibit potent activity against certain types of cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. Additionally, studies have explored its potential as a lead compound for developing new treatments for neurological disorders, such as Parkinson's disease and Alzheimer's disease.

The solubility and stability of (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride are important considerations for its use in pharmaceutical formulations. The hydrochloride salt form generally exhibits good solubility in water and polar organic solvents, making it suitable for use in both solid dosage forms and liquid formulations. However, care must be taken to avoid exposure to high temperatures or acidic conditions that could lead to degradation or loss of enantiomeric purity.

In conclusion, (R)-1-2-(Trifluoromethyl)phenylethylamine Hydrochloride (CAS No. 865815-07-2) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an important building block for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods for this valuable compound, further solidifying its importance in the field.